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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclohexanol

Cat. No.: B1329751

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-(Aminomethyl)cyclohexanol in a laboratory environment. It is
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and management of this chemical.

Personal Protective Equipment (PPE)

A conservative approach to personal protection is mandatory when handling 1-
(Aminomethyl)cyclohexanol due to its potential hazards, which include being harmful if
swallowed and causing serious eye damage.[1] The following table summarizes the required
PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting
OSHA's 29 CFR 1910.133 or
European Standard EN166
standards.[2] A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.

Protects against splashes and
vapors that can cause severe

eye damage.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[3]

Prevents skin contact which

can lead to irritation or burns.

[3]

Body Protection

Flame-resistant lab coat, fully
buttoned, and long pants.[3]
An acid-resistant apron is
recommended when handling

concentrated solutions.

Protects skin from accidental

spills and splashes.[3][4]

Footwear

Closed-toe, closed-heel shoes.

[3]

Prevents exposure from spills.

[3]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[3] A
NIOSH/MSHA approved
respirator may be required if
exposure limits are exceeded

or if irritation is experienced.[5]

Minimizes the inhalation of

potentially harmful vapors.[3]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

e Ensure a chemical fume hood is operational.[3]

 Verify that an eyewash station and safety shower are accessible and in good working order.

[5]
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Assemble all necessary equipment and reagents.
Don all required PPE as specified in the table above.[3]
. Handling:

Conduct all manipulations of 1-(Aminomethyl)cyclohexanol within a chemical fume hood to
minimize inhalation exposure.[3]

Avoid direct contact with skin, eyes, and clothing.[5]
Use appropriate tools, such as spatulas or pipettes, for transferring the chemical.
Keep containers tightly closed when not in use.[2][5]
Wash hands thoroughly after handling.[5][6]
. Spill Response:
Small Spills:

Evacuate the immediate area.

o

[¢]

Alert laboratory personnel and the safety officer.[3]

[¢]

Absorb the spill with an inert material such as sand, vermiculite, or earth.[5][7]

[e]

Collect the absorbed material into a sealed, appropriately labeled container for disposal.[3]

[5]

[e]

Clean the spill area with a suitable solvent, followed by soap and water.
Large Spills:

o Evacuate the laboratory immediately.

o Activate the fire alarm or emergency response system.

o Isolate the area and prevent entry.
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o Contact the institution's emergency response team.

Disposal Plan

All waste containing 1-(Aminomethyl)cyclohexanol must be treated as hazardous waste.

o Collection: Collect all waste material (including contaminated PPE, absorbent materials from
spills, and empty containers) in a clearly labeled, sealed, and appropriate container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "1-(Aminomethyl)cyclohexanol".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials such as strong
oxidizing agents.[2]

» Disposal: Dispose of the hazardous waste through your institution's designated chemical
waste disposal program.[3][6] Do not pour down the drain.[3] Empty containers should be
triple-rinsed with an appropriate solvent, and the rinsate collected as hazardous waste
before the container is discarded.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-(Aminomethyl)cyclohexanol.
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Property

Value

Molecular Formula

C7H1sNOJ[2][8]

Molecular Weight

129.20 g/mol [1][8]

Melting Point/Range

217 - 219 °C/422.6 - 426.2 °F (for
hydrochloride salt)[2]

Boiling Point/Range

No information available[2]

Flash Point No information available[2]
Appearance Off-white solid[2]
Odor Odorless|[2]

Experimental Workflow: Chemical Spill Response

The following diagram illustrates the logical workflow for handling a chemical spill of 1-

(Aminomethyl)cyclohexanol.
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Workflow for 1-(Aminomethyl)cyclohexanol Spill Response
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Caption: Logical workflow for responding to a 1-(Aminomethyl)cyclohexanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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